Cas no 77043-38-0 (Propanediamide, N,N,N',N'-tetracyclohexyl-)

• Product name: Propanediamide, N,N,N',N'-tetracyclohexyl-
• CAS No: 77043-38-0
• MF: C₂₇H₄₆N₂O₂
• MW: 430.66634
• CID: 536866
• PubChem ID: 601911

Propanediamide, N,N,N',N'-tetracyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, N,N,N',N'-tetracyclohexyl-
• N,N,N',N'-tetracyclohexylpropanediamide
• PJKDELIECIGUFY-UHFFFAOYSA-N
• DTXSID40345109
• N,N,N',N'-Tetracyclohexylmalonamide
• 77043-38-0

• Inchi： InChI=1S/C27H46N2O2/c30-26(28(22-13-5-1-6-14-22)23-15-7-2-8-16-23)21-27(31)29(24-17-9-3-10-18-24)25-19-11-4-12-20-25/h22-25H,1-21H2
• InChI Key： PJKDELIECIGUFY-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N(C2CCCCC2)C(=O)CC(=O)N(C3CCCCC3)C4CCCCC4

Computed Properties

• Exact Mass: 430.35618
• Monoisotopic Mass: 430.35592871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: 6.6

Experimental Properties

• PSA: 40.62